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Compound of Interest

Compound Name: Dimethyl 3-hydroxyphthalate

Cat. No.: B1315018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and

storage of Dimethyl 3-hydroxyphthalate (CAS No: 36669-02-0). Adherence to these

guidelines is crucial to ensure personnel safety and maintain the integrity of the compound.

Chemical and Physical Properties
Dimethyl 3-hydroxyphthalate is an organic compound used as a reactant in chemical

syntheses, including the preparation of proteolysis targeting chimeras (PROTACs).[1]

Understanding its properties is essential for safe handling.

Property Value Reference

Molecular Formula C10H10O5 [2]

Molecular Weight 210.18 g/mol [2]

IUPAC Name
dimethyl 3-hydroxybenzene-

1,2-dicarboxylate
[2]

Synonyms

Dimethyl 3-hydroxybenzene-

1,2-dicarboxylate; 3-

Hydroxyphthalic acid dimethyl

ester

[1][2]
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Safety and Hazard Information
Dimethyl 3-hydroxyphthalate is classified as an irritant. The following GHS hazard

statements apply:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Signal Word: Warning

It is imperative to handle this chemical with appropriate personal protective equipment and in a

well-ventilated area.

Personal Protective Equipment (PPE)
To minimize exposure risk, the following PPE should be worn at all times when handling

Dimethyl 3-hydroxyphthalate:

Eye Protection: Wear chemical safety goggles or a face shield.[4]

Hand Protection: Use chemically resistant gloves, such as nitrile rubber.[5][6] Inspect gloves

for integrity before each use.[5]

Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin

contact.[4][7]

Respiratory Protection: If working outside of a fume hood or in a poorly ventilated area, a

NIOSH-approved respirator may be necessary.[7]

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is essential to prevent accidents and

maintain chemical stability.

4.1 Handling:
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Work in a well-ventilated area, preferably within a chemical fume hood.[6][7]

Avoid direct contact with skin and eyes.[5][7]

Do not inhale dust, fumes, or vapors.[7]

Wash hands thoroughly after handling.[5]

Keep the container tightly closed when not in use.[5][6]

4.2 Storage:

Store in a cool, dry, and well-ventilated place.[4][5]

Keep containers tightly sealed to prevent contamination and leakage.[5][6]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4]

4.3 Spill and Waste Disposal:

In case of a spill, absorb the material with an inert absorbent such as sand or vermiculite.[6]

Collect the absorbed material in a sealed container for proper disposal as hazardous waste.

[7]

Do not allow the product to enter drains or waterways.[5][7]

Dispose of waste in accordance with local, state, and federal regulations.

Emergency Procedures
5.1 Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4]

Seek immediate medical attention.[5]
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5.2 Skin Contact:

Remove contaminated clothing.[4]

Wash the affected area with soap and plenty of water.[7]

If skin irritation occurs, seek medical attention.

5.3 Inhalation:

Move the affected person to fresh air.[7]

If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[7]

Seek medical attention.

5.4 Ingestion:

Do not induce vomiting.

Rinse mouth with water.[7]

Never give anything by mouth to an unconscious person.[7]

Seek immediate medical attention.

Experimental Protocols
The following is a representative protocol for a reaction involving Dimethyl 3-
hydroxyphthalate. All steps should be performed in a chemical fume hood while wearing

appropriate PPE.

6.1 Synthesis of a PROTAC Precursor

This protocol describes a step in the synthesis of a proteolysis targeting chimera, a common

application for this compound.[1]

Materials:
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Dimethyl 3-hydroxyphthalate

Anhydrous N,N-Dimethylformamide (DMF)

Potassium carbonate (K2CO3)

Alkyl halide (e.g., 1-bromo-3-chloropropane)

Nitrogen or Argon gas supply

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle with temperature control

Standard laboratory glassware for workup and purification

Procedure:

Set up a dry round-bottom flask equipped with a magnetic stir bar and a nitrogen/argon inlet.

Add Dimethyl 3-hydroxyphthalate (1.0 eq) to the flask.

Add anhydrous DMF to dissolve the starting material.

Add potassium carbonate (1.5 eq) to the reaction mixture.

Stir the mixture at room temperature for 15 minutes.

Slowly add the alkyl halide (1.1 eq) to the reaction mixture.

Heat the reaction to the desired temperature (e.g., 60 °C) and monitor by TLC or LC-MS.

Upon completion, cool the reaction to room temperature.

Quench the reaction by slowly adding water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).
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Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by column chromatography.

Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Storage of Dimethyl 3-hydroxyphthalate

Start: Obtain Dimethyl
3-hydroxyphthalate

Wear Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Handling in
Fume Hood

Storage:
- Cool, Dry, Well-Ventilated
- Tightly Sealed Container

After Use

Spill?

End of Procedure

Properly Stored

Follow Spill Protocol:
- Absorb with Inert Material

- Collect for Disposal

Yes

Waste Disposal:
- Collect in Sealed Container

- Dispose as Hazardous Waste

No

Click to download full resolution via product page

Caption: Workflow for safe handling and storage.
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Synthesis Protocol Workflow

1. Reaction Setup
(Dry Glassware, N2/Ar)

2. Add Reagents:
- Dimethyl 3-hydroxyphthalate

- Anhydrous DMF
- K2CO3

3. Stir at RT

4. Add Alkyl Halide

5. Heat and Monitor
(TLC/LC-MS)

6. Workup:
- Quench with Water

- Extract with Organic Solvent

7. Purify
(Column Chromatography)

Final Product

Click to download full resolution via product page

Caption: Experimental workflow for synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

